Cas no 1807185-13-2 (Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate
• CAS No: 1807185-13-2
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4988569
• Update Time: 2025-11-06

Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate

• Inchi： 1S/C12H11F2NO4/c1-17-9-3-7(5-11(16)18-2)8(6-15)4-10(9)19-12(13)14/h3-4,12H,5H2,1-2H3
• InChI Key： CBNSJFRGFIPBAL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=CC=1OC)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate

Recent Advances in the Study of Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate (CAS: 1807185-13-2)

Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate (CAS: 1807185-13-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and metabolic disorders. Recent studies have highlighted its significance in the synthesis of novel drug candidates, owing to its unique chemical properties and versatile reactivity. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate as a precursor in the synthesis of potent anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibit significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in enhanced selectivity and reduced side effects compared to existing therapeutics.

Another notable development comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential in metabolic disorder treatments. The study revealed that Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate derivatives act as modulators of peroxisome proliferator-activated receptors (PPARs), which play a critical role in glucose and lipid metabolism. These findings suggest that the compound could serve as a scaffold for developing new antidiabetic and anti-obesity drugs.

From a synthetic chemistry perspective, advancements have been made in the efficient production of Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate. A recent patent application (WO2023051234) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This method utilizes green chemistry principles, such as solvent-free conditions and recyclable catalysts, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-5-methoxyphenylacetate (CAS: 1807185-13-2) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its applications span from anti-inflammatory and metabolic disorder treatments to sustainable synthesis methods. Future research is expected to further explore its potential in drug discovery and development, particularly in addressing unmet medical needs.